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Technical Guide: 6-Chloro-5-
methoxypicolinaldehyde
A Strategic Scaffold for Medicinal Chemistry &
Fragment-Based Drug Design[1]
Executive Summary
6-Chloro-5-methoxypicolinaldehyde (CAS: 1227514-34-2) is a trisubstituted pyridine building

block characterized by three distinct functional handles: an electrophilic aldehyde at C2, an

electron-donating methoxy group at C5, and a nucleophilic displacement-ready chlorine at C6.

[1][2]

This specific substitution pattern—placing the methoxy group meta to the aldehyde and ortho

to the chlorine—creates a unique electronic push-pull system. It is extensively utilized in the

synthesis of kinase inhibitors, GPCR ligands, and agrochemicals where the pyridine ring serves
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as a bioisostere for phenyl or pyrimidine rings. This guide details its physicochemical profile,

validated synthetic routes, and reactivity logic for high-value applications.

Chemical Identity & Physicochemical Profile
Property Data / Specification

IUPAC Name 6-Chloro-5-methoxy-2-pyridinecarboxaldehyde

Common Name 6-Chloro-5-methoxypicolinaldehyde

CAS Number 1227514-34-2

Molecular Formula C₇H₆ClNO₂

Molecular Weight 171.58 g/mol

Appearance Off-white to pale yellow solid

Melting Point 78–82 °C (Typical range for similar analogs)

Solubility
Soluble in DCM, EtOAc, DMSO, MeOH;

sparingly soluble in water.[1][3]

Storage
2–8 °C, Inert atmosphere (Argon/Nitrogen).[4]

Aldehyde is oxidation-sensitive.[1]

Synthetic Pathways
For research and scale-up, two primary routes are recommended. Route A is preferred for high-

fidelity synthesis from stable precursors, while Route B is a cost-effective industrial approach.

[1]

Route A: The Weinreb Amide Reduction (High Fidelity)
This method avoids over-reduction of the aldehyde, a common pitfall when reducing esters

directly.

Starting Material:6-Chloro-5-methoxypicolinic acid (CAS 112750-30-8).[1]

Activation: Convert acid to acid chloride (SOCl₂, cat. DMF) or activate with EDC/HOBt.
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Amidation: React with N,O-dimethylhydroxylamine to form the Weinreb amide.

Reduction: Treat with LiAlH₄ or DIBAL-H at -78 °C. The stable chelated intermediate

prevents over-reduction to the alcohol.[1]

Workup: Acidic quench releases the aldehyde in high purity.

Route B: The "Oxidation-Reduction" Sequence
(Scalable)[1]

Esterification: 6-Chloro-5-methoxypicolinic acid

Methyl ester (MeOH, H₂SO₄).[1]

Reduction: Methyl ester

Alcohol (NaBH₄, CaCl₂ in EtOH/THF).

Oxidation: Alcohol

Aldehyde (MnO₂ in DCM or Swern Oxidation).

Note: MnO₂ is preferred for scale-up due to ease of filtration, though it requires activated

MnO₂.

Visualization: Synthetic Workflow
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Figure 1: Comparison of the Stepwise Reduction (Blue) and Weinreb Amide (Green) synthetic

routes.[1]
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Reactivity & Functionalization Logic
The molecule's value lies in its orthogonal reactivity. The three handles can be manipulated

independently, allowing for rapid library generation.

A. The Aldehyde (C2): The "Anchor"
The C2-formyl group is the primary attachment point for growing the molecular scaffold.

Reductive Amination: Reacts rapidly with primary/secondary amines + NaBH(OAc)₃ to form

amine linkers. This is the standard protocol for generating kinase inhibitor libraries.

Wittig/Horner-Wadsworth-Emmons: Converts the aldehyde to vinyl pyridines, useful for

Michael acceptor design (covalent inhibitors).[1]

Oxidation: Easily oxidized to the carboxylic acid if the aldehyde was merely a masking group.

B. The Chlorine (C6): The "Switch"
Position 6 is

to the pyridine nitrogen, activating it for Nucleophilic Aromatic Substitution (SₙAr).

Electronic Effect: The C5-methoxy group is an Electron Donating Group (EDG).[1] While

EDGs typically deactivate SₙAr, the inductive withdrawal of the adjacent Nitrogen and

Chlorine atoms dominates.

Protocol:

Strong Nucleophiles (Alkoxides, Thiols): Proceed via standard SₙAr (K₂CO₃, DMF, heat).

Weak Nucleophiles (Anilines): Require Buchwald-Hartwig cross-coupling (Pd₂(dba)₃,

Xantphos) due to the slight deactivation from the OMe group.

C. The Methoxy (C5): The "Tuning Knob"
Metabolic Stability: The methoxy group blocks the C5 position from metabolic oxidation (a

common clearance pathway for pyridines).
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H-Bond Accepting: Acts as an acceptor in the kinase hinge region.[1]

Deprotection: Can be demethylated (BBr₃ or Pyridine·HCl) to yield the 5-hydroxy derivative,

allowing for subsequent etherification to larger solubilizing groups.

Visualization: Divergent Reactivity Map
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Figure 2: Orthogonal functionalization pathways for library generation.[1]

Handling & Stability Protocols
Safety Data (GHS Classification)

Signal Word: Warning

Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[5] Irrit.).

Precautionary Measures: Wear nitrile gloves and safety goggles. Handle in a fume hood to

avoid inhalation of dust/vapors.

Stability & Storage[4]
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Oxidation Risk: Aldehydes slowly oxidize to carboxylic acids in air. Store under inert gas

(Argon).

Schiff Base Formation: Avoid storage near volatile amines; the aldehyde will spontaneously

form imines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2969379/docs#chemical-structure-and-properties-of-
6-chloro-5-methoxypicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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